Cas no 62942-75-0 ((22E)-ergosta-4,6,22-triene)

• Product Name: (22E)-ergosta-4,6,22-triene
• CAS No: 62942-75-0
• MF: C₂₈H₄₄
• MW: 380.648968696594
• CID: 1647848
• Update Time: 2024-09-12

(22E)-ergosta-4,6,22-triene Chemical and Physical Properties

Names and Identifiers

• (22E)-ergosta-4,6,22-triene
• ergosta-4,6,22-triene, (22E)-
• LogP

• Inchi： 1S/C28H44/c1-19(2)20(3)10-11-21(4)24-14-15-25-23-13-12-22-9-7-8-17-27(22,5)26(23)16-18-28(24,25)6/h9-13,19-21,23-26H,7-8,14-18H2,1-6H3/b11-10+/t20-,21+,23-,24+,25-,26-,27-,28+/m0/s1
• InChI Key： YOVHCVTUVNIJTE-QFPMGZJSSA-N
• SMILES： C1C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)/C=C/[C@@H](C(C)C)C)CC3)C=C2

Computed Properties

• Exact Mass: 380.34452

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 466.5±12.0 °C(Predicted)
• PSA: 0